Methyl 3-cyano-4-hydroxy-5-iodobenzoate

• Molecular Formula: C9H6INO3
• Molecular Weight: 303.05 g/mol
• IUPAC Name: methyl 3-cyano-4-hydroxy-5-iodobenzoate
• InChI: InChI=1S/C9H6INO3/c1-14-9(13)5-2-6(4-11)8(12)7(10)3-5/h2-3,12H,1H3
• InChI Key: JGRPKGNZXLXHPE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C(=C1)I)O)C#N

Description

Methyl 3-cyano-4-hydroxy-5-iodobenzoate is a useful research compound. Its molecular formula is C9H6INO3 and its molecular weight is 303.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-cyano-4-hydroxybenzoate (6.47 g) was dissolved in chloroform (80 mL) and methanol (10 mL), and N-iodosuccinimide (8.63 g) and trifluoromethanesulfonic acid (2.5 mL) were added to the solution, and then the mixture was stirred at room temperature for 1 hour. The solvent was distilled off under reduced pressure and the obtained residue was washed with water to obtain the title compound (11.29 g) as a pale yellow crystal.